2-Ethylhexanal
2-Ethylhexanal
2-Ethylhexanal is an aliphatic aldehyde used as an intermediate to produce various useful products such as perfumes, disinfectants, paints, warning agents, insecticides, and leak detectors.
2-Ethylhexanal is one of the active metabolites of bis(2-ethylhexyl) phthalate (DEHP). It is a commercially important compound utilized in the production of disinfectants, insecticides and is also used as an intermediate for the manufacture of perfumes, paints, warning agents, and leak detectors.
2-ethylhexanal is a saturated fatty aldehyde that is heptane in which one of the hydrogens at position 3 has been replaced by a formyl group. It is a metabolite of the plasticisers di-2-ethylhexyl phthalate (DEHP) and di-2-ethylhexyl adipate (DEHA). It has a role as a fungal metabolite and a bacterial xenobiotic metabolite.
2-ethylhexaldehyde is a white liquid with a mild odor. Floats on water. (USCG, 1999)
2-Ethylhexanal is one of the active metabolites of bis(2-ethylhexyl) phthalate (DEHP). It is a commercially important compound utilized in the production of disinfectants, insecticides and is also used as an intermediate for the manufacture of perfumes, paints, warning agents, and leak detectors.
2-ethylhexanal is a saturated fatty aldehyde that is heptane in which one of the hydrogens at position 3 has been replaced by a formyl group. It is a metabolite of the plasticisers di-2-ethylhexyl phthalate (DEHP) and di-2-ethylhexyl adipate (DEHA). It has a role as a fungal metabolite and a bacterial xenobiotic metabolite.
2-ethylhexaldehyde is a white liquid with a mild odor. Floats on water. (USCG, 1999)
Brand Name:
Vulcanchem
CAS No.:
123-05-7
VCID:
VC20980823
InChI:
InChI=1S/C8H16O/c1-3-5-6-8(4-2)7-9/h7-8H,3-6H2,1-2H3
SMILES:
CCCCC(CC)C=O
Molecular Formula:
C8H16O
C4H9CH(C2H5)CHO
C8H16O
C4H9CH(C2H5)CHO
C8H16O
Molecular Weight:
128.21 g/mol
2-Ethylhexanal
CAS No.: 123-05-7
Cat. No.: VC20980823
Molecular Formula: C8H16O
C4H9CH(C2H5)CHO
C8H16O
Molecular Weight: 128.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Ethylhexanal is an aliphatic aldehyde used as an intermediate to produce various useful products such as perfumes, disinfectants, paints, warning agents, insecticides, and leak detectors. 2-Ethylhexanal is one of the active metabolites of bis(2-ethylhexyl) phthalate (DEHP). It is a commercially important compound utilized in the production of disinfectants, insecticides and is also used as an intermediate for the manufacture of perfumes, paints, warning agents, and leak detectors. 2-ethylhexanal is a saturated fatty aldehyde that is heptane in which one of the hydrogens at position 3 has been replaced by a formyl group. It is a metabolite of the plasticisers di-2-ethylhexyl phthalate (DEHP) and di-2-ethylhexyl adipate (DEHA). It has a role as a fungal metabolite and a bacterial xenobiotic metabolite. 2-ethylhexaldehyde is a white liquid with a mild odor. Floats on water. (USCG, 1999) |
|---|---|
| CAS No. | 123-05-7 |
| Molecular Formula | C8H16O C4H9CH(C2H5)CHO C8H16O |
| Molecular Weight | 128.21 g/mol |
| IUPAC Name | 2-ethylhexanal |
| Standard InChI | InChI=1S/C8H16O/c1-3-5-6-8(4-2)7-9/h7-8H,3-6H2,1-2H3 |
| Standard InChI Key | LGYNIFWIKSEESD-UHFFFAOYSA-N |
| SMILES | CCCCC(CC)C=O |
| Canonical SMILES | CCCCC(CC)C=O |
| Boiling Point | 326.1 °F at 760 mm Hg (NTP, 1992) 163.0 °C 163 °C |
| Colorform | Colorless high-boiling liquid |
| Flash Point | 125 °F (NTP, 1992) 112 °F (44 °C) (Closed cup) 46 °C c.c., 52 °C o.c. |
| Melting Point | less than -100 °C -85 °C |
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